Cas no 52823-95-7 (Quinoline,5,8-dimethoxy-2,4-dimethyl-)
52823-95-7 structure
Product Name:Quinoline,5,8-dimethoxy-2,4-dimethyl-
CAS No:52823-95-7
MF:C13H15NO2
MW:217.263703584671
CID:380782
PubChem ID:301207
Update Time:2025-04-19
Quinoline,5,8-dimethoxy-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,5,8-dimethoxy-2,4-dimethyl-
- 5,8-dimethoxy-2,4-dimethylquinoline
- AC1L6XXK
- CBMicro_013135
- ChemDiv2_000312
- MolPort-000-707-193
- NSC177503
- Oprea1_134956
- Oprea1_489987
- STOCK1S-46667
- HMS1369O04
- BIM-0013163.P001
- SMR000102496
- 5,8-dimethoxy-2,4-dimethylquino-line
- DTXSID00306574
- YSUKHSPBLNUACE-UHFFFAOYSA-N
- CHEMBL1450726
- SMSF0004125
- CB03009
- SR-01000390829-1
- Cambridge id 5175493
- HMS2553P20
- AKOS000538760
- NSC-177503
- 52823-95-7
- SR-01000390829
- MLS000391976
- CCG-103303
-
- Inchi: 1S/C13H15NO2/c1-8-7-9(2)14-13-11(16-4)6-5-10(15-3)12(8)13/h5-7H,1-4H3
- InChI Key: YSUKHSPBLNUACE-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2C1=C(C)C=C(C)N=2)OC
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
- LogP: 2.86880
Quinoline,5,8-dimethoxy-2,4-dimethyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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